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Compound of Interest

Compound Name: Salicylaldehyde

Cat. No.: B1680747

For Researchers, Scientists, and Drug Development Professionals

Salicylaldehyde, a key aromatic aldehyde, is a cornerstone in various scientific fields due to its
versatile chemical nature. This guide offers a comprehensive overview of its core properties,
safety protocols, and significant applications in research and development, providing essential
knowledge for professionals in the chemical and pharmaceutical industries.

Section 1: Core Chemical Identity

Salicylaldehyde, systematically named 2-hydroxybenzaldehyde, is an organic compound with
the chemical formula C7HeO2.[1][2] Its Chemical Abstracts Service (CAS) Registry Number is
90-02-8.[2][3][4] This unique identifier is crucial for unequivocally identifying the substance in
research, manufacturing, and regulatory contexts.

Molecular Structure and Properties:

The structure of salicylaldehyde features a hydroxyl group positioned ortho to an aldehyde
group on a benzene ring.[5] This arrangement is responsible for its distinct chemical reactivity
and physical properties. It typically appears as a colorless to pale yellow oily liquid with a
characteristic bitter almond-like odor.[1][4][6]
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Property Value Source(s)
CAS Number 90-02-8 [31[7]
Molecular Formula C7H602 [11[7]
Molecular Weight 122.12 g/mol [11[7]
Appearance C.Ie.ar c':olorless to pale yellow A7
oil/liquid

Melting Point 1-2 °C [1][4]
Boiling Point 197 °C [1]

Density 1.146 g/mL at 25 °C [1][4]

Slightly soluble in water;
Solubility soluble in alcohol, benzene, [1][6]

and ether

Section 2: Comprehensive Safety Profile (Based on
Safety Data Sheet - SDS)

A thorough understanding of the hazards associated with salicylaldehyde is paramount for
safe handling in a laboratory or industrial setting. The following information is synthesized from
various Safety Data Sheets (SDS).

Hazard Identification:

Salicylaldehyde is classified as a hazardous substance.[8] Key hazard statements include:

H302: Harmful if swallowed.[9][10]

H312: Harmful in contact with skin.[8]

H315: Causes skin irritation.[8][9][10]

H319: Causes serious eye irritation.[8][9][10]
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e H341: Suspected of causing genetic defects.[8][9][10]

e H411: Toxic to aquatic life with long lasting effects.[9][10]

It is also a combustible liquid.[1][11]

Precautionary Measures and Personal Protective Equipment (PPE):
Strict adherence to safety protocols is necessary to minimize risks.

e Handling: Avoid contact with skin and eyes.[12] Wash hands thoroughly after handling.[8][12]
Do not eat, drink, or smoke when using this product.[8][12] Use only in a well-ventilated area.
[12] Keep away from sources of ignition.[9]

» Storage: Store in a cool, dry, and well-ventilated place.[8][11] Keep the container tightly
closed.[9] It is sensitive to air and light.[1]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[9]

o Skin Protection: Wear protective gloves (e.g., butyl rubber, Viton).[8] A chemical-resistant
suit may be required where close contact is likely.[8]

o Respiratory Protection: If exposure limits are exceeded, a self-contained breathing
apparatus may be necessary.[8]

First Aid Measures:
In case of exposure, the following first-aid measures should be taken:

» After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.[9]

e In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[9]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[9]
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 |If Swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[9]
Accidental Release Measures:

In the event of a spill, use personal protective equipment.[9] Absorb the spill with inert material
(e.g., sand, diatomaceous earth) and place it in a suitable container for disposal.[8] Prevent the
product from entering drains.[9]

Section 3: Synthesis and Reactivity

Synthesis:

The primary industrial synthesis of salicylaldehyde involves the Reimer-Tiemann reaction,
where phenol reacts with chloroform in the presence of a strong base.[1][6]

Figure 1: Simplified schematic of the Reimer-Tiemann reaction for salicylaldehyde synthesis.
Key Reactions:

Salicylaldehyde's bifunctionality allows it to participate in a wide range of chemical
transformations, making it a valuable precursor in organic synthesis.

o Dakin Reaction: Oxidation with hydrogen peroxide yields catechol (1,2-dihydroxybenzene).
[2][13]

o Perkin Synthesis: Condensation with acetic anhydride is a key step in the synthesis of
coumarin.[2]

o Schiff Base Formation: It readily condenses with primary amines to form Schiff bases, which
are important ligands in coordination chemistry.[2][13] The reaction with ethylenediamine, for
example, produces the salen ligand.[2][14]

Figure 2: General representation of Schiff base formation from salicylaldehyde.

Section 4: Applications in Research and Drug
Development
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The unique chemical properties of salicylaldehyde and its derivatives have led to their
widespread use in various research and industrial applications.

Pharmaceutical and Medicinal Chemistry:

Salicylaldehyde is a crucial intermediate in the synthesis of numerous active pharmaceutical
ingredients (APIs).[5][15]

e Itis a building block for compounds with anti-inflammatory, analgesic, and antimicrobial
properties.[14][16]

» Derivatives of salicylaldehyde are being explored for their potential in developing anticancer
and antioxidant drugs.[14][16]

e Recent research has highlighted the use of salicylaldehyde-containing molecules as
covalent drugs that target lysine residues in proteins.[17]

Coordination Chemistry and Catalysis:

The ability of salicylaldehyde-derived Schiff bases to form stable complexes with a wide range
of metal ions is a cornerstone of coordination chemistry.[18]

e These metal complexes are investigated for their catalytic activity in various organic
transformations.[13]

e They also find applications as fluorescent probes for the detection of metal ions.[16]
Other Industrial Applications:

» Fragrance and Flavor: Salicylaldehyde is used in the formulation of perfumes and as a
flavoring agent.[4][6][7]

e Dyes and Pigments: It serves as a precursor in the synthesis of various dyes and pigments.

[5]

e Agrochemicals: It is an intermediate in the production of certain fungicides and herbicides.
[16]
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o Electroplating: It is used as a brightener in nickel plating processes.[16]

Section 5: Experimental Protocols

Protocol: Synthesis of a Salicylaldehyde Schiff Base (Salen Ligand)

This protocol outlines the general steps for the synthesis of the salen ligand, a common
chelating agent derived from salicylaldehyde.

Materials:

Salicylaldehyde

o Ethylenediamine

o Ethanol

e Round-bottom flask

e Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

Procedure:

o Dissolve salicylaldehyde (2 equivalents) in ethanol in a round-bottom flask.
o Slowly add ethylenediamine (1 equivalent) to the solution while stirring.
e Attach a reflux condenser and heat the mixture to reflux for 1-2 hours.
» Allow the reaction mixture to cool to room temperature.

e The product, salen, will precipitate out of the solution.

o Collect the solid product by vacuum filtration.
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* Wash the product with cold ethanol to remove any unreacted starting materials.

¢ Dry the product in a vacuum oven.

Preparation

Dissolve Salicylaldehyde
in Ethanol

Add Ethylenediamine

Cool to Room Temperature

Vacuum Filtration

Wash with Cold Ethanol

Dry Product
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Click to download full resolution via product page

Figure 3: Workflow for the synthesis of the Salen ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Salicylaldehyde: CAS
Number, Safety, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680747#salicylaldehyde-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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